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Compound of Interest

Compound Name: TH287 hydrochloride

Cat. No.: B1139317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TH287 hydrochloride is a potent and selective inhibitor of the human MutT Homolog 1 (MTH1)

enzyme, also known as NUDT1, with an IC50 value of 0.8 nM.[1][2][3][4] MTH1 is a nucleotide

pool sanitizing enzyme that hydrolyzes oxidized deoxynucleoside triphosphates (dNTPs), such

as 8-oxo-dGTP, preventing their incorporation into DNA.[5][6] Cancer cells exhibit high levels of

reactive oxygen species (ROS), leading to an increased burden of oxidized dNTPs.[7] By

inhibiting MTH1, TH287 allows these damaged nucleotides to be incorporated into DNA,

resulting in DNA damage, and subsequent cell death in cancer cells, while showing

considerably less toxicity towards normal, non-malignant cells.[3][4][8] This selective action

makes TH287 and its hydrochloride salt valuable tools in cancer research and potential

therapeutic agents.[1][2][9]

These application notes provide detailed protocols for the preparation, storage, and handling of

TH287 hydrochloride stock solutions for both in vitro and in vivo experimental applications.

TH287 Hydrochloride: Quantitative Data Summary
A summary of the physicochemical properties and biological activity of TH287 and its

hydrochloride salt is presented below.
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Property Value Source(s)

Chemical Name

6-(2,3-Dichlorophenyl)-N4-

methylpyrimidine-2,4-diamine

hydrochloride

[10]

Molecular Formula C₁₁H₁₀Cl₂N₄·HCl [3]

Molecular Weight 305.59 g/mol [3]

IC50 (MTH1) 0.8 nM [1][2][4]

Solubility (as HCl salt)
DMSO: 5 mg/mL (clear with

warming)
[10]

Solubility (as free base)
DMSO: up to 53 mg/mL

(196.93 mM)
[4]

DMF: 25 mg/mL [11]

Ethanol: 2-10 mg/mL [4][11]

Water: Insoluble [4]

Storage (Powder) -20°C for up to 3 years [4]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][4]

Signaling Pathway of MTH1 Inhibition by TH287
The diagram below illustrates the mechanism by which TH287 induces cancer cell death

through the inhibition of the MTH1 enzyme.
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Caption: Mechanism of TH287 action in cancer cells.

Experimental Protocols
4.1. Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution of TH287
hydrochloride, which can be used for subsequent dilutions for in vitro experiments.

Materials:

TH287 hydrochloride powder (MW: 305.59 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial
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Calibrated precision balance

Vortex mixer

Water bath or heating block (optional)

Procedure:

Weighing: Accurately weigh out a precise amount of TH287 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.06 mg of the compound.

Calculation: Volume (L) x Molarity (mol/L) x MW ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 305.59 g/mol = 0.00306 g = 3.06 mg

Solubilization: Add the weighed TH287 hydrochloride powder to a sterile vial. Using a

calibrated micropipette, add the calculated volume of anhydrous DMSO. For the example

above, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly for 2-3 minutes until the powder is

completely dissolved. If precipitation is observed, gentle warming in a water bath (37°C)

and/or sonication can aid dissolution.[1] Visually inspect the solution against a light source to

ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[4] Store the aliquots at -80°C for long-term

storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[1][4]

4.2. Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the dilution of the primary DMSO stock solution into an appropriate cell

culture medium for use in cell-based experiments.

Materials:

10 mM TH287 hydrochloride stock solution in DMSO

Sterile, complete cell culture medium (e.g., DMEM with 10% FBS)
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Sterile microcentrifuge tubes and serological pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in the complete cell culture medium. For example, to make a 100 µM

intermediate stock, add 10 µL of the 10 mM stock to 990 µL of medium (1:100 dilution). This

minimizes the final concentration of DMSO in the culture.

Final Dilution: Add the required volume of the intermediate stock solution to the cell culture

plates to achieve the desired final experimental concentrations (e.g., 1-10 µM).[1] Ensure the

final concentration of DMSO in the cell culture does not exceed a level toxic to the specific

cell line used (typically ≤ 0.5%).

Control: Prepare a vehicle control by adding the same final concentration of DMSO (without

the compound) to a set of wells.

Workflow for Stock Solution Preparation and Use
The following diagram outlines the general workflow from receiving the powdered compound to

its application in cellular assays.
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Caption: Workflow for preparing and using TH287 HCl.
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Safety and Handling Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, when handling TH287 hydrochloride powder and

solutions.

Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid

inhalation of dust and contact with skin and eyes.

Disposal: Dispose of all waste materials in accordance with institutional, local, and national

regulations for chemical waste.

Stability: While the hydrochloride salt form generally offers improved stability and solubility

over the free base, be aware that some hydrochloride salts can be unstable in air over time.

[12] For maximum reproducibility, use freshly prepared solutions or properly stored aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. axonmedchem.com [axonmedchem.com]

4. selleckchem.com [selleckchem.com]

5. pubs.acs.org [pubs.acs.org]

6. Sequential release of MTH1 inhibitor and chemotherapeutic drug using a pH-sensitive
polymeric delivery system induces apoptosis in human tongue squamous cell carcinoma
CAL-27 cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Discovery of Potent and Selective MTH1 Inhibitors for Oncology: Enabling Rapid Target
(In)Validation - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1139317?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25594691/
https://www.benchchem.com/product/b1139317?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/TH287.html
https://www.medchemexpress.com/TH287-hydrochloride.html
https://www.axonmedchem.com/2271-th-287-hydrochloride
https://www.selleckchem.com/products/th287.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5b01760
https://pmc.ncbi.nlm.nih.gov/articles/PMC12539045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12539045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12539045/
https://www.researchgate.net/figure/The-co-crystal-structure-of-MTH1-bound-with-TH287-and-the-chemical-structures-of-TH287_fig1_312403775
https://pmc.ncbi.nlm.nih.gov/articles/PMC7074220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7074220/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. TH287 hydrochloride - Immunomart [immunomart.com]

10. TH287 hydrochloride ≥98% (HPLC) | 1609960-30-6 [sigmaaldrich.com]

11. caymanchem.com [caymanchem.com]

12. Instability of the hydrochloride salts of cathinone derivatives in air - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TH287
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139317#preparing-th287-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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